Cas no 2751611-33-1 (4-bromo-2-chloro-1,5-dimethyl-1H-imidazole)

• Product Name: 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole
• CAS No: 2751611-33-1
• MF: C₅H₆BrClN₂
• MW: 209.471539020538
• CID: 6174363
• PubChem ID: 165651759
• Update Time: 2025-06-22

4-bromo-2-chloro-1,5-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole
• 2751611-33-1
• EN300-37323820

• Inchi： 1S/C5H6BrClN2/c1-3-4(6)8-5(7)9(3)2/h1-2H3
• InChI Key： YDUSBCMIGVOVEX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N(C(=N1)Cl)C

Computed Properties

• Exact Mass: 207.94029g/mol
• Monoisotopic Mass: 207.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole

4-Bromo-2-Chloro-1,5-Dimethyl-1H-Imidazole: A Comprehensive Overview

4-Bromo-2-Chloro-1,5-Dimethyl-1H-Imidazole (CAS No. 2751611-33-1) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of bromine and chlorine substituents at the 4 and 2 positions, respectively, along with methyl groups at positions 1 and 5, imparts unique electronic and structural properties to this molecule. Recent studies have highlighted its potential applications in drug discovery, material synthesis, and as a building block for advanced chemical frameworks.

The synthesis of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole involves a multi-step process that typically begins with the preparation of imidazole derivatives through condensation reactions. The introduction of halogen substituents (bromine and chlorine) is achieved via electrophilic substitution or nucleophilic aromatic substitution mechanisms. Researchers have recently explored greener synthetic routes, such as microwave-assisted synthesis and catalytic methods, to enhance the efficiency and sustainability of this process. These advancements have not only improved yield but also reduced the environmental footprint associated with traditional synthetic pathways.

One of the most intriguing aspects of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole is its ability to act as a versatile precursor in organic synthesis. Its halogen substituents make it an ideal candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures with high precision. Recent studies have demonstrated its utility in synthesizing bioactive compounds, including antiviral agents and anticancer drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the use of this compound as a key intermediate in the development of novel HIV protease inhibitors.

In addition to its role in drug discovery, 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole has found applications in materials science. Its aromaticity and heteroatom content make it suitable for incorporation into conjugated systems used in organic electronics. Researchers have explored its potential as a building block for π-conjugated polymers and metal-organic frameworks (MOFs). A 2023 paper in *Advanced Materials* highlighted its use in creating MOFs with enhanced gas adsorption properties, which could have implications for carbon capture technologies.

The electronic properties of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole are heavily influenced by its substituents. Bromine and chlorine atoms introduce electron-withdrawing effects that modulate the compound's reactivity and stability. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns. These studies have been instrumental in predicting its behavior under various reaction conditions and guiding experimental designs.

From an environmental standpoint, understanding the fate and transport of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. Findings suggest that while it is relatively stable under ambient conditions, specific microbial communities can metabolize it under controlled laboratory settings.

In conclusion, 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS No. 2751611-33-1) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique combination of substituents offers researchers a powerful tool for exploring new chemical frontiers. As ongoing studies continue to uncover its potential uses and properties, this compound is poised to play an increasingly important role in both academic research and industrial applications.